Cas no 1227499-70-8 (3-Chloro-2-iodo-5-methoxypyridine)

3-Chloro-2-iodo-5-methoxypyridine is a halogenated pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct substitution pattern—featuring chloro, iodo, and methoxy functional groups—enables selective reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate for constructing complex heterocyclic frameworks. The electron-withdrawing and -donating effects of the substituents enhance its versatility in nucleophilic aromatic substitution and metal-catalyzed transformations. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its ability to serve as a scaffold for further functionalization. High purity and stability under standard conditions further underscore its practicality in laboratory applications.

3-Chloro-2-iodo-5-methoxypyridine structure

1227499-70-8 structure

Product Name:3-Chloro-2-iodo-5-methoxypyridine

CAS No:1227499-70-8

MF:C₆H₅ClINO

MW:269.467472791672

CID:4927255

Update Time:2025-06-07

3-Chloro-2-iodo-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-iodo-5-methoxypyridine
- Inchi： 1S/C6H5ClINO/c1-10-4-2-5(7)6(8)9-3-4/h2-3H,1H3
- InChI Key： NKJJWJJLYBMGQJ-UHFFFAOYSA-N
- SMILES： IC1=C(C=C(C=N1)OC)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 114
XLogP3: 2.1
Topological Polar Surface Area: 22.1

3-Chloro-2-iodo-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023538-250mg	3-Chloro-2-iodo-5-methoxypyridine	1227499-70-8	97%	250mg	$741.20	2023-09-03
Alichem	A023023538-500mg	3-Chloro-2-iodo-5-methoxypyridine	1227499-70-8	97%	500mg	$1029.00	2023-09-03
Alichem	A023023538-1g	3-Chloro-2-iodo-5-methoxypyridine	1227499-70-8	97%	1g	$1848.00	2023-09-03